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Compound of Interest

Compound Name: Pentadecanal

Cat. No.: B032716

For the attention of researchers, scientists, and professionals in drug development, this
technical guide provides an in-depth exploration of the discovery, history, and scientific
significance of pentadecanal. Charting its journey from early organic synthesis to its role in
modern biochemical research, this document offers a comprehensive overview of its properties,
synthesis, and analytical methodologies.

First identified in the broader context of long-chain aliphatic compound research,
pentadecanal's story is intrinsically linked to the development of synthetic organic chemistry.
While a singular "discovery" paper for pentadecanal is not prominent in the historical record,
its existence and synthesis are a logical extension of the foundational work on its
corresponding alcohol, 1-pentadecanol. The first documented synthesis of 1-pentadecanol in
1924 by P. A. Levene and F. A. Taylor, as part of their investigation into lipids, laid the
groundwork for the subsequent creation of pentadecanal through oxidation.[1]

Pentadecanal, a long-chain fatty aldehyde, is a component of essential oils from various
plants, including Solanum erianthum and Cassia siamea.[2] It also plays a role as a volatile oll
component and a plant metabolite.[2] In recent years, its utility has expanded into biochemical
research, particularly in studies related to lipid metabolism and fatty acid synthesis.[3]

Physicochemical Properties and Identification

Pentadecanal is a white to almost white crystalline powder at room temperature.[3] Its
fundamental properties are summarized in the table below, providing a quick reference for
researchers.
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Property Value Source
Molecular Formula Ci5H300 [3]
Molecular Weight 226.40 g/mol [2]
CAS Number 2765-11-9 [3]
Melting Point 24 - 26 °C [3]
Boiling Point 182 - 184 °C at 23 mmHg [3]
IUPAC Name pentadecanal [2]

Historical and Modern Synthesis Protocols

The synthesis of aldehydes has been a cornerstone of organic chemistry for over a century.
Early methods for preparing aldehydes often involved the oxidation of primary alcohols. Given
the synthesis of 1-pentadecanol in 1924, it is highly probable that early preparations of
pentadecanal would have utilized such established oxidation techniques.

A widely used and efficient modern method for the oxidation of primary alcohols to aldehydes
under mild conditions is the Swern oxidation. This method is particularly suitable for the
synthesis of pentadecanal from 1-pentadecanol.

Experimental Protocol: Swern Oxidation of 1-
Pentadecanol to Pentadecanal

This protocol outlines a general procedure for the Swern oxidation, which can be specifically
adapted for the synthesis of pentadecanal.[4]

Materials:
e 1-Pentadecanol
e Oxalyl chloride

¢ Dimethyl sulfoxide (DMSOQO)
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Triethylamine (EtsN)

Anhydrous dichloromethane (DCM)

Inert atmosphere (Nitrogen or Argon)

Dry ice/acetone bath

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere, dissolve oxalyl chloride in
anhydrous DCM and cool the solution to -78 °C using a dry ice/acetone bath.

Slowly add a solution of DMSO in anhydrous DCM to the cooled solution.

After stirring for a brief period, add a solution of 1-pentadecanol in anhydrous DCM dropwise
to the reaction mixture.

Continue stirring at -78 °C for approximately 30-60 minutes.
Add triethylamine to the reaction mixture to quench the reaction.
Allow the reaction to warm to room temperature.

The reaction mixture can then be worked up by washing with water and brine, followed by
drying the organic layer and removing the solvent under reduced pressure to yield crude
pentadecanal.

Further purification can be achieved through column chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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